Cas no 90915-45-0 (8-Methoxy-2-methyl-4(3H)-quinazolinone)
8-Methoxy-2-methyl-4(3H)-quinazolinone Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Quinazolinone, 8-methoxy-2-methyl-
- 8-Methoxy-2-methyl-4(3H)-quinazolinone
- 8-methoxy-2-methyl-1H-quinazolin-4-one
- 8-Methoxy-2-methyl-4
- 8-Methoxy-2-methylquinazolin-4(3H)-one
- 8-Methoxy-2-methyl-3H-chinazolin-4-on
- 8-methoxy-2-methyl-3H-quinazolin-4-one
- 8-methoxy-2-methyl-4-oxo-3,4-dihydroquinazoline
- 8-Methoxy-2-methylquinazolin-4-[3 H]-one
- AKOS006337769
- EN300-374435
- PD183319
- 8-Methoxy-2-methylquinazolin-4(1h)-one
- FT-0671278
- S-(-)-AMINOGLUTETHIMIDETARTRATESALT
- BDBM50068772
- SCHEMBL1387202
- DTXSID70444674
- 8-methoxy-2-methyl-4-quinazolinone
- N11858
- ZWCBMSNYXIFTCM-UHFFFAOYSA-N
- CHEMBL435871
- BS-29763
- 8-methoxy-2-methyl-3,4-dihydroquinazolin-4-one
- 90915-45-0
- 8-methoxy-2-methylquinazolin-4-ol
- CS-0205487
- 4(1H)-Quinazolinone, 8-methoxy-2-methyl- (9CI)
- DB-350919
-
- MDL: MFCD09753619
- Inchi: 1S/C10H10N2O2/c1-6-11-9-7(10(13)12-6)4-3-5-8(9)14-2/h3-5H,1-2H3,(H,11,12,13)
- InChI Key: ZWCBMSNYXIFTCM-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC2C(NC(C)=NC=21)=O
Computed Properties
- Exact Mass: 190.07400
- Monoisotopic Mass: 190.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 50.7Ų
Experimental Properties
- PSA: 54.98000
- LogP: 1.24010
8-Methoxy-2-methyl-4(3H)-quinazolinone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM218617-1g |
8-Methoxy-2-methyl-4(3H)-quinazolinone |
90915-45-0 | 95% | 1g |
$147 | 2022-08-31 | |
| Chemenu | CM218617-5g |
8-Methoxy-2-methyl-4(3H)-quinazolinone |
90915-45-0 | 95% | 5g |
$554 | 2022-08-31 | |
| Chemenu | CM218617-5g |
8-Methoxy-2-methyl-4(3H)-quinazolinone |
90915-45-0 | 95% | 5g |
$477 | 2021-08-04 | |
| BAI LING WEI Technology Co., Ltd. | 187375-1G |
8-Methoxy-2-methylquinazolin-4(3H)-one, 97% |
90915-45-0 | 97% | 1G |
¥ 1437 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 187375-5G |
8-Methoxy-2-methylquinazolin-4(3H)-one, 97% |
90915-45-0 | 97% | 5G |
¥ 5734 | 2022-04-26 | |
| TRC | M264655-10mg |
8-Methoxy-2-methyl-4(3H)-quinazolinone |
90915-45-0 | 10mg |
$ 121.00 | 2023-09-07 | ||
| TRC | M264655-25mg |
8-Methoxy-2-methyl-4(3H)-quinazolinone |
90915-45-0 | 25mg |
$ 138.00 | 2023-09-07 | ||
| TRC | M264655-50mg |
8-Methoxy-2-methyl-4(3H)-quinazolinone |
90915-45-0 | 50mg |
$ 305.00 | 2023-09-07 | ||
| TRC | M264655-100mg |
8-Methoxy-2-methyl-4(3H)-quinazolinone |
90915-45-0 | 100mg |
$592.00 | 2023-05-18 | ||
| TRC | M264655-250mg |
8-Methoxy-2-methyl-4(3H)-quinazolinone |
90915-45-0 | 250mg |
$1068.00 | 2023-05-18 |
8-Methoxy-2-methyl-4(3H)-quinazolinone Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 8-Methoxy-2-methyl-4(3H)-quinazolinone
8-Methoxy-2-methyl-4(3H)-quinazolinone: A Comprehensive Overview
8-Methoxy-2-methyl-4(3H)-quinazolinone, also known by its CAS number 90915-45-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This quinazolinone derivative has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a quinazolinone core with substituents at the 8th and 2nd positions, specifically a methoxy group and a methyl group, respectively. These substituents play a crucial role in modulating the compound's chemical reactivity and biological activity.
The quinazolinone framework is a well-known scaffold in medicinal chemistry, often associated with various bioactive properties. Recent studies have highlighted the potential of 8-Methoxy-2-methyl-4(3H)-quinazolinone as a lead compound for the development of anti-inflammatory and anticancer agents. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be a promising candidate for the treatment of chronic inflammatory diseases.
In addition to its anti-inflammatory properties, 8-Methoxy-2-methyl-4(3H)-quinazolinone has also been investigated for its anticancer potential. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The methoxy group at the 8th position is believed to enhance the compound's solubility and bioavailability, making it more effective in targeting cancer cells.
The synthesis of 8-Methoxy-2-methyl-4(3H)-quinazolinone involves a multi-step process that typically begins with the preparation of the quinazoline core. This is followed by functionalization at specific positions to introduce the methoxy and methyl groups. Recent advancements in synthetic methodology have enabled chemists to optimize the synthesis process, improving both yield and purity. These improvements are critical for scaling up production, especially if the compound progresses to clinical trials.
Beyond its therapeutic applications, 8-Methoxy-2-methyl-4(3H)-quinazolinone has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have explored its ability to act as an electron transport layer, enhancing device performance. These findings underscore the versatility of the compound across multiple disciplines.
In terms of structural characterization, 8-Methoxy-2-methyl-4(3H)-quinazolinone has been thoroughly analyzed using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses confirm the compound's molecular structure and purity, which are essential for ensuring reproducibility in experimental studies.
The biological evaluation of 8-Methoxy-2-methyl-4(3H)-quinazolinone has been supported by computational modeling techniques. Molecular docking studies have provided insights into how the compound interacts with target proteins at the molecular level. These studies have identified key binding motifs that contribute to its bioactivity, guiding further optimization efforts.
In conclusion, 8-Methoxy-2-methyl-4(3H)-quinazolinone, with its CAS number 90915-45-0, represents a versatile compound with promising applications in medicine and materials science. Its unique structural features and diverse biological activities make it a valuable subject for ongoing research. As advancements in synthetic methods and biological testing continue, this compound holds great potential for contributing to innovative solutions in healthcare and technology.
90915-45-0 (8-Methoxy-2-methyl-4(3H)-quinazolinone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)